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Get Quote

The synthesis primarily relies on classical precipitation routes, with an emerging electrochemical pathway

also documented [1].

Method Key Reaction / Process Optimal Conditions Yield & Notes

| Classical Precipitation [1] | Hg₂(NO₃)₂ + H₂C₂O₄ → Hg₂C₂O₄ + 2HNO₃ | pH: 3.0-5.0 Temp:

25°C (ambient) to 50°C Time: 2-6 hours | Yield: 85-95% Rapid nucleation and growth; thermodynamically

favorable due to low solubility. | | Electrochemical Synthesis [1] | 2Hg → Hg₂²⁺ + 2e⁻ (at anode)

Followed by precipitation with oxalate ions | Potential: -0.2 to -0.5 V (vs. SCE) Current Density: 1-5

mA/cm² Time: 12-24 hours | Yield: 60-75% Offers superior control over product morphology and purity, but

is less efficient for large-scale synthesis. |

Purification and Crystallization Techniques

Following synthesis, several purification methods can be employed to achieve high-purity dimercury(I)

oxalate [1].

Technique Process Description Purity & Recovery
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| Recrystallization | Dissolving crude product in warm (50-60°C) dilute nitric acid (0.1-0.5 M), followed by

slow cooling (0.5-1.0°C/hour) to promote crystal growth. | Purity: 98-99% Recovery: 85-92% | | Washing

Protocols | Multiple washing cycles (3-5) with deionized water to remove soluble impurities. | Purity: 95-

97% Recovery: 95-98% | | Solvent Washing | Washing with organic solvents like acetone or ethanol to

remove trace organic contaminants and residual water. | Purity: 96-98% |

After purification, the product should be dried at 60°C under reduced pressure to remove moisture without

causing thermal decomposition [1].

Key Physical and Chemical Properties

Understanding these properties is crucial for handling and further application of the compound [1].

Molecular Formula: C₂Hg₂O₄

Molecular Weight: 489.2 g/mol

Solubility Product Constant (Ksp): 1.75 × 10⁻¹³ (extremely low solubility in water) [1].
Thermal Stability: Stable up to approximately 200-250°C, above which it decomposes to metallic

mercury and carbon dioxide [1].

Important Considerations and Safety

The search results indicate significant knowledge gaps for your application context. Available sources

provide strong technical synthesis data [1], but no information was found regarding:

Biological or pharmaceutical applications of dimercury(I) oxalate.

Specific signaling pathways or its effects in drug development contexts.
Its safety profile beyond general thermal stability.

Given that mercury compounds are highly toxic [2] [3], you must consult dedicated safety resources (e.g.,

Material Safety Data Sheets - MSDS) and implement appropriate engineering controls and personal

protective equipment before attempting any laboratory synthesis.

Experimental Workflow Diagram

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s1941236
https://www.smolecule.com/products/s1941236
https://www.smolecule.com/products/s1941236
https://www.smolecule.com/products/s1941236
https://www.smolecule.com/products/s1941236
https://www.smolecule.com/products/s1941236?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38852866/
https://acp.copernicus.org/articles/25/12233/2025/
https://www.smolecule.com/products/s1941236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The following diagram outlines the key decision points in the synthesis and purification of dimercury(I)

oxalate, integrating the methods described above.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s1941236?utm_src=pdf-body
https://www.smolecule.com/products/s1941236?utm_src=pdf-body
https://www.smolecule.com/products/s1941236?utm_src=pdf-body-img
https://www.smolecule.com/products/s1941236?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1941236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Buy Dimercury(I) oxalate | 2949-11-3 [smolecule.com]

2. Mechanisms, molecular pathways, and gene regulation [pubmed.ncbi.nlm.nih.gov]

3. Atmospheric mercury: recent advances in theoretical ... - ACP [acp.copernicus.org]

To cite this document: Smolecule. [Synthesis Methods for Dimercury(I) Oxalate]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1941236#dimercury-i-oxalate-

synthesis-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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